Cas no 1484466-69-4 (5-(Butylamino)-1,3-dimethyl-1h-pyrazole-4-carbonitrile)

5-(Butylamino)-1,3-dimethyl-1h-pyrazole-4-carbonitrile structure
1484466-69-4 structure
Product Name:5-(Butylamino)-1,3-dimethyl-1h-pyrazole-4-carbonitrile
CAS No:1484466-69-4
MF:C10H16N4
MW:192.260841369629
CID:5693994
PubChem ID:63758182
Update Time:2023-10-14

5-(Butylamino)-1,3-dimethyl-1h-pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • AKOS013069356
    • 5-(BUTYLAMINO)-1,3-DIMETHYL-1H-PYRAZOLE-4-CARBONITRILE
    • 1484466-69-4
    • EN300-1153719
    • 1H-Pyrazole-4-carbonitrile, 5-(butylamino)-1,3-dimethyl-
    • 5-(Butylamino)-1,3-dimethyl-1h-pyrazole-4-carbonitrile
    • Inchi: 1S/C10H16N4/c1-4-5-6-12-10-9(7-11)8(2)13-14(10)3/h12H,4-6H2,1-3H3
    • InChI Key: OJHNCWUDRDSVFD-UHFFFAOYSA-N
    • SMILES: N(C1=C(C#N)C(C)=NN1C)CCCC

Computed Properties

  • Exact Mass: 192.137496527g/mol
  • Monoisotopic Mass: 192.137496527g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 53.6Ų

Experimental Properties

  • Density: 1.07±0.1 g/cm3(Predicted)
  • Boiling Point: 359.7±42.0 °C(Predicted)
  • pka: 0.69±0.10(Predicted)

5-(Butylamino)-1,3-dimethyl-1h-pyrazole-4-carbonitrile Pricemore >>

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